Cas no 53847-37-3 (2-(2-Methoxyphenyl)-2-butanol)

• Product Name: 2-(2-Methoxyphenyl)-2-butanol
• CAS No: 53847-37-3
• MF: C₁₁H₁₆O₂
• MW: 180.2435
• MDL: MFCD12068157
• CID: 5081679
• Update Time: 2026-03-01

2-(2-Methoxyphenyl)-2-butanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyphenyl)-2-butanol
• 2-(2-methoxyphenyl)butan-2-ol
• 2-(2-Methoxyphenyl)-2-butanol #
• alpha-Ethyl-alpha-methyl-2-methoxybenzenemethanol
• alpha-methyl-alpha-ethyl-o-methoxybenzyl alcohol
• .alpha.-Ethyl-o-methoxy-.alpha.-methylbenzyl alcohol

• MDL： MFCD12068157
• Inchi： 1S/C11H16O2/c1-4-11(2,12)9-7-5-6-8-10(9)13-3/h5-8,12H,4H2,1-3H3
• InChI Key： JPSXUYQJZXPLMQ-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])[H])(C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5

Additional information on 2-(2-Methoxyphenyl)-2-butanol

Introduction to 2-(2-Methoxyphenyl)-2-butanol (CAS No. 53847-37-3)

2-(2-Methoxyphenyl)-2-butanol, identified by the Chemical Abstracts Service Number (CAS No.) 53847-37-3, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This molecule, featuring a butanol side chain attached to a methoxy-substituted phenyl ring, has garnered attention due to its versatile applications in drug development and material science. The structural features of this compound contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The structure of 2-(2-Methoxyphenyl)-2-butanol consists of a phenyl ring substituted with a methoxy group at the 2-position, linked to a butanol moiety through a secondary carbon. This arrangement imparts both lipophilic and hydrophilic characteristics, facilitating its role as a chiral auxiliary or solvent in organic reactions. The presence of the methoxy group enhances the compound's solubility in polar solvents while maintaining adequate interaction with nonpolar phases, making it suitable for diverse chemical transformations.

In recent years, research on 2-(2-Methoxyphenyl)-2-butanol has expanded into several promising areas within pharmaceutical chemistry. One notable application is its use as a building block in the synthesis of central nervous system (CNS) drugs. The phenolic and alcoholic functional groups present in this compound allow for further derivatization, enabling the creation of molecules with potential neuropharmacological effects. Studies have indicated that derivatives of this scaffold may exhibit properties relevant to treatments for neurological disorders, including cognitive enhancement and neuroprotection.

Moreover, the chemical reactivity of 2-(2-Methoxyphenyl)-2-butanol has been explored in the context of asymmetric synthesis. The chiral center in the butanol moiety makes this compound an attractive candidate for producing enantiomerically pure compounds, which are often essential for pharmaceutical applications. Researchers have leveraged this property to develop catalytic systems that enhance the efficiency of enantioselective reactions, contributing to more sustainable and scalable drug manufacturing processes.

Recent advancements in computational chemistry have also highlighted the significance of 2-(2-Methoxyphenyl)-2-butanol as a model compound for studying molecular interactions. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this molecule interacts with biological targets, such as enzymes and receptors. These studies not only aid in understanding its potential pharmacological mechanisms but also guide the design of more effective derivatives with improved binding affinities and selectivity.

The industrial relevance of CAS No. 53847-37-3 extends beyond pharmaceuticals into materials science. Its unique solubility profile and structural versatility make it a candidate for developing novel polymers and coatings with enhanced performance characteristics. For instance, researchers have investigated its incorporation into polymer matrices to improve thermal stability and mechanical strength, demonstrating its potential in advanced material applications.

In conclusion, 2-(2-Methoxyphenyl)-2-butanol represents a multifaceted compound with broad utility across multiple scientific disciplines. Its structural attributes enable diverse applications, from serving as an intermediate in drug synthesis to acting as a model system for computational studies. As research continues to uncover new possibilities for this molecule, its importance in both academic and industrial settings is likely to grow further, solidifying its position as a key player in modern chemical innovation.